Cas no 118-69-4 (1,3-Dichloro-2-methyl-benzene)

1,3-Dichloro-2-methyl-benzene Properties

Names and Identifiers

• 2,6-Dichlorotoluene
• Benzene, 1,3-dichloro-2-methyl-
• 2,6-DCT
• 1,3-dichloro-2-methyl-benzen
• 1,3-dichloro-2-methylbenzene
• 1,3-Dichloro-2-methyl-benzene
• 2,5-DICHLOROBENZYL CYANIDE
• 2,6-dichloro-toluen
• 2,6-dichloro-toluene
• 2,6-DICHLOROTOLUENE FOR SYNTHESIS
• 2,6-Dichlor-toluol
• Benzene,1,3-dichloro-2-methyl
• DICHLOROTOLUENE MIXTURE
• Toluene,2,6-dichloro
• 2.6-Dichloroto
• 2,6-Dichlortoluol
• 2,6-two chlorotoluene
• Toluene, 2,6-dichloro-
• 2,6-DICHLOROTOLUENE, 99+%
• 2,6-Dichlorotoluene 100 microg/mL in Methanol
• NSC60722
• DTXSID3040697
• NSC-60722
• NCGC00163990-01
• CAS-118-69-4
• EN300-30895
• InChI=1/C7H6Cl2/c1-5-6(8)3-2-4-7(5)9/h2-4H,1H
• NSC 60722
• AM20050049
• Benzene,3-dichloro-2-methyl-
• MFCD00000576
• J-507460
• Benzene,dichloromethyl-
• 1,3-Dichloro-2-methylbenzene #
• D0422
• EINECS 204-269-7
• CHEMBL3182206
• DTXCID1020697
• SCHEMBL112040
• NCGC00255492-01
• 2,6-Dichlorotoluene, >=99%
• AKOS009158798
• STR01117
• RVM09757WW
• 1,3-dichloro-2-methyl-benzene
• Q27288309
• 2,6-Dichlorotoluene, analytical standard
• EC 204-269-7
• FT-0610637
• UNII-RVM09757WW
• A804075
• 1,3-Dichloro-2-methylbenzene
• AI3-26487
• 118-69-4
• Z317043666
• Tox21_302049
• HSDB 4020
• NS00001271
• Toluene,6-dichloro-
• 2,6-DICHLOROTOLUENE
• 2,6-Dichloro-toluene; 1,3-Dichloro-2-methylbenzene; 2,6-Dichloro-1-methylbenzene; 2,6-Dichlorotoluene; NSC 60722; Isoconazole Impurity 10
• Benzene, 1,3dichloro2methyl
• Toluene, 2,6-dichloro-(8CI)
• Toluene, 2,6dichloro
• DB-030806
• +Expand

• MDL： MFCD00000576
• InChIKey： DMEDNTFWIHCBRK-UHFFFAOYSA-N
• Inchi： 1S/C7H6Cl2/c1-5-6(8)3-2-4-7(5)9/h2-4H,1H3
• SMILES： CC1=C(C=CC=C1Cl)Cl
• BRN： 1907194

Computed Properties

• Exact Mass: 159.98500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.985
• Heavy Atom Count: 9
• Complexity: 82.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.30180
• PSA: 0.00000
• Refractive Index: n20/D 1.550(lit.)
• Water Partition Coefficient: 24 mg/L (20 ºC)
• Boiling Point: 198°C
• Melting Point: 2 ºC
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• FEMA: 2458
• Solubility: 26mg/l insoluble
• Color/Form: Colorless liquid with pungent smell. [1]
• Solubility: Insoluble in water, soluble in chloroform [9]
• Density: 1.254 g/mL at 25 °C(lit.)

1,3-Dichloro-2-methyl-benzene Security Information

• Symbol: GHS05 GHS07
• WGK Germany：2
• Safety Term：9
• Safety Instruction： S26-S36/37/39-S45-S24/25-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R23; R36/37/38; R40; R41
• Hazard Level：9
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：Comb liq

1,3-Dichloro-2-methyl-benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

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